![molecular formula C18H16O5 B576564 Globuxanthone CAS No. 13586-28-2](/img/structure/B576564.png)
Globuxanthone
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Overview
Description
Globuxanthone is a natural product found in Garcinia vilersiana, Garcinia xanthochymus, and other organisms with data available.
Scientific Research Applications
Antimicrobial Properties
Globuxanthone has been identified in various studies for its antimicrobial properties. For instance, globulixanthones C, D, and E, prenylated xanthone derivatives found in the root bark of Symphonia globulifera, exhibit significant antimicrobial activity against a range of microorganisms, showcasing the potential of this compound in combating infectious diseases (Nkengfack et al., 2002).
Anticancer Properties
Several studies highlight the anticancer potential of this compound. Notably, globulixanthones A and B, isolated from the root bark of Symphonia globulifera, demonstrated significant cytotoxicity in vitro against the KB cell line, indicating their possible use in cancer treatment (Nkengfack et al., 2002). Furthermore, compounds like this compound (2) and 30-epi-cambogin (7) from the leaves of Pentadesma butyracea showed notable antiproliferative activity against various human cancer cell lines, reinforcing the potential of this compound derivatives in cancer therapy (Tala et al., 2013).
Antioxidant Properties
The antioxidant capacity of this compound and its derivatives has been extensively studied. For instance, compounds like this compound isolated from the bark of Garcinia vilersiana exhibited remarkable antioxidant activity, suggesting their potential application in health products and pharmaceuticals aimed at combating oxidative stress (Nguyen et al., 2000). Additionally, a study on the root extract of Garcinia dulcis indicated that this compound is a major component contributing to its significant antioxidant and antityrosinase activities, offering potential applications in cosmetic formulations and skincare products (Thepthong & Lookpan, 2021).
Anticonvulsant Properties
Research on Garcinielliptone FC, a compound related to this compound, revealed its anticonvulsant activity in rodent models. The study demonstrated that Garcinielliptone FC can influence epileptogenesis and promote anticonvulsant actions by modulating neurotransmitter contents and enzyme activity in the hippocampus, suggesting the potential therapeutic application of this compound derivatives in neurological disorders (Silva et al., 2014).
Properties
13586-28-2 | |
Molecular Formula |
C18H16O5 |
Molecular Weight |
312.321 |
IUPAC Name |
1,2,5-trihydroxy-4-(2-methylbut-3-en-2-yl)xanthen-9-one |
InChI |
InChI=1S/C18H16O5/c1-4-18(2,3)10-8-12(20)15(22)13-14(21)9-6-5-7-11(19)16(9)23-17(10)13/h4-8,19-20,22H,1H2,2-3H3 |
InChI Key |
OBZOCMORJAPERH-UHFFFAOYSA-N |
SMILES |
CC(C)(C=C)C1=CC(=C(C2=C1OC3=C(C2=O)C=CC=C3O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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